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Compound Name: P-88-8991

CAS No.: 133454-55-4

Cat. No.: B1671728

Get Quote

Application Note & Technical Guide

Introduction & Pharmacological Context
P-88-8991 (also known as P88 or Hydroxy-Iloperidone) is the major active metabolite of the

atypical antipsychotic Iloperidone (Fanapt). In neuropharmacological research, P-88-8991 is

critical because it retains a receptor binding profile partially distinct from, yet complementary to,

its parent compound.

Unlike many metabolites that are pharmacologically inert, P-88-8991 exhibits nanomolar to

sub-nanomolar affinity for a specific subset of G-Protein Coupled Receptors (GPCRs). It acts

primarily as an antagonist at:

5-HT2A Serotonin Receptors: (Highest affinity,

nM)

-Adrenergic Receptors: (

nM)
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Dopamine D2A Receptors: (

nM)

This guide provides high-fidelity protocols for researchers characterizing P-88-8991. It moves

beyond simple "recipe" lists to ensure data robustness through rigorous controls and

mechanistic validation.

Mechanistic Visualization: Receptor Interaction
Profile
The following diagram illustrates the multi-target antagonism of P-88-8991. It highlights the

blockade of Gq-coupled pathways (5-HT2A,

) and Gi-coupled pathways (D2), which underpins its neuroleptic efficacy.
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Figure 1: Pharmacodynamic profile of P-88-8991 showing concurrent antagonism of

serotonergic, adrenergic, and dopaminergic signaling pathways.

Protocol A: High-Affinity Radioligand Competition
Binding
Objective: To determine the affinity constant (
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) of P-88-8991 for the 5-HT2A receptor. Rationale: Given the sub-nanomolar affinity of P-88-
8991 for 5-HT2A, this assay requires precise titration to avoid ligand depletion artifacts. We
utilize [

H]-Ketanserin, a selective 5-HT2A antagonist radioligand.

Materials
Membrane Source: CHO-K1 or HEK293 cells stably expressing human 5-HT2A receptors.

Radioligand: [

H]-Ketanserin (Specific Activity: 60–80 Ci/mmol).

Test Compound: P-88-8991 (dissolved in 100% DMSO to 10 mM stock).

Non-Specific Binding (NSB) Control: Mianserin (10 µM final).

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl

, pH 7.4.

Step-by-Step Methodology
Compound Preparation (Serial Dilution):

Prepare a 10-point concentration series of P-88-8991 in DMSO.

Range: 10

M to 10

M.

Critical Step: Ensure final DMSO concentration in the assay well is <1% to prevent solvent

interference with membrane integrity.

Assay Assembly (96-well format):

Total Binding (TB): Add 25 µL Assay Buffer.
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Non-Specific Binding (NSB): Add 25 µL Mianserin (10 µM).

Test: Add 25 µL of P-88-8991 dilutions.

Radioligand: Add 25 µL [

H]-Ketanserin (Final concentration: 1.0 nM, approx.

).

Membranes: Initiate reaction by adding 200 µL membrane suspension (10–20 µg

protein/well).

Incubation:

Incubate for 60 minutes at 27°C.

Why: 5-HT2A kinetics are temperature sensitive; 27°C offers a balance between rapid

equilibrium and protein stability compared to 37°C.

Termination & Harvesting:

Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to

reduce non-specific binding).

Wash 3x with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

Note: Rapid washing (<10 seconds total) is crucial to prevent dissociation of the bound

complex.

Quantification:

Dry filters, add liquid scintillation cocktail, and count radioactivity (CPM) using a beta-

counter.

Data Analysis
Calculate the
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using the Cheng-Prusoff equation:

Expected Result: P-88-8991 should exhibit a

of 0.03 – 0.1 nM at the 5-HT2A receptor [1].

Protocol B: Functional Antagonism (Calcium Flux
Assay)
Objective: To verify that P-88-8991 acts as a functional antagonist inhibiting 5-HT-induced

Calcium release. Rationale: Binding does not equal function. Since 5-HT2A couples to G

, activation triggers IP3 production and intracellular Ca

release. This assay measures the ability of P-88-8991 to blunt this response.

Materials
Cells: CHO-K1-h5-HT2A cells.

Dye: Fluo-4 AM or Fura-2 (Calcium indicators).

Agonist: Serotonin (5-HT) or DOI (selective 5-HT2A agonist).

Instrument: FLIPR (Fluorometric Imaging Plate Reader) or standard fluorescence microplate

reader.

Step-by-Step Methodology
Cell Loading:

Seed cells in black-wall, clear-bottom 96-well plates (50,000 cells/well).

Incubate with Fluo-4 AM dye loading buffer for 45 minutes at 37°C.

Pre-Incubation (Antagonist Challenge):

Add P-88-8991 (various concentrations) to the cells.

Incubate for 15 minutes at room temperature.
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Scientific Integrity: This pre-incubation allows P-88-8991 to occupy the receptors before

the agonist competes.

Agonist Injection & Measurement:

Place plate in the reader.

Inject an EC

concentration of Serotonin (typically 100 nM - 1 µM depending on cell line sensitivity).

Why EC

? Using a sub-maximal agonist concentration ensures the assay is sensitive enough to
detect competitive antagonism.

Readout:

Measure fluorescence (Ex/Em: 494/516 nm) in real-time (1 second intervals) for 60-90

seconds.

Analysis:

Calculate the reduction in Peak Fluorescence relative to the "Agonist Only" control.

Plot % Inhibition vs. Log[P-88-8991] to determine

.

Comparative Data Summary
The following table summarizes the affinity profile of P-88-8991 compared to its parent,

Iloperidone. Note the retained high affinity for 5-HT2A, which is a hallmark of this scaffold.
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Receptor
Target

Ligand Used

P-88-8991
Affinity (

nM)

Iloperidone
Affinity (

nM)

Physiological
Relevance

5-HT2A
[

H]Ketanserin
0.03 – 0.1 0.2 – 0.4

Antipsychotic

efficacy;

Negative

symptoms

improvement

-Adrenergic

[

H]Prazosin
6.0 – 8.0 0.3 – 0.5

Potential for

orthostatic

hypotension

(Side effect)

Dopamine D2A
[

H]Spiperone
1.6 – 7.8 3.0 – 5.0

Antipsychotic

efficacy; Positive

symptoms

control

-Adrenergic

[

H]Rauwolscine
1.3 – 7.8 ~3.0

Cognitive

modulation

Data compiled from Subramanian et al. [1] and Cayman Chemical Product Data [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8991]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-p-88-8991]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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